![molecular formula C15H21NO3 B7577255 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid](/img/structure/B7577255.png)
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid, also known as EBEA, is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological disorders. It belongs to the class of compounds known as nootropics, which are substances that enhance cognitive function and memory.
Mechanism of Action
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid works by increasing the levels of acetylcholine, a neurotransmitter that is involved in memory and learning. It also enhances the activity of glutamate receptors, which are involved in synaptic plasticity and memory formation.
Biochemical and physiological effects:
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It also increases the levels of cyclic AMP (cAMP), a molecule that is involved in intracellular signaling.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it can be difficult to obtain and can be expensive.
Future Directions
There are several future directions for research on 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use in enhancing cognitive function in healthy individuals. Further studies are needed to fully understand the potential benefits and limitations of 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid.
Synthesis Methods
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid can be synthesized through the reaction of 3-nitrobenzoic acid with 2-aminoethyl-2-ethylbutyrate. The reaction is carried out in the presence of a reducing agent and a catalyst, and the resulting product is purified through recrystallization.
Scientific Research Applications
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid has been extensively studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to enhance cognitive function and memory in animal models, and has also been found to have neuroprotective effects.
properties
IUPAC Name |
3-[2-(2-ethylbutanoylamino)ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-3-12(4-2)14(17)16-9-8-11-6-5-7-13(10-11)15(18)19/h5-7,10,12H,3-4,8-9H2,1-2H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXZYFEYOXTWUCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NCCC1=CC(=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.